Cas no 56886-74-9 (6-Fluoronaphthalene-1-carbonyl chloride)

• Product Name: 6-Fluoronaphthalene-1-carbonyl chloride
• CAS No: 56886-74-9
• MF: C₁₁H₆ClFO
• MW: 208.616145610809
• CID: 4936089
• Update Time: 2025-07-19

6-Fluoronaphthalene-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoronaphthalene-1-carbonyl chloride
• 6-Fluoronaphthalene-1-carbonyl chloride

• Inchi： 1S/C11H6ClFO/c12-11(14)10-3-1-2-7-6-8(13)4-5-9(7)10/h1-6H
• InChI Key： SVWBUAAFWKEIBD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C2C=C(C=CC2=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 6-Fluoronaphthalene-1-carbonyl chloride

Introduction to 6-Fluoronaphthalene-1-carbonyl chloride (CAS No. 56886-74-9)

6-Fluoronaphthalene-1-carbonyl chloride, with the chemical formula C₁₀H₄ClFO, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 56886-74-9, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those involving fluorine-containing heterocycles. The presence of a fluoro group at the 6-position of the naphthalene ring enhances its reactivity and utility in constructing complex molecular architectures.

The fluoronaphthalene-1-carbonyl chloride moiety is particularly valuable due to its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This property makes it an indispensable tool in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. Recent advancements in fluorine chemistry have highlighted the importance of fluorinated compounds in drug design, owing to their improved metabolic stability, lipophilicity, and binding affinity to biological targets.

In the context of modern pharmaceutical research, 6-fluoronaphthalene-1-carbonyl chloride has been employed in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The fluoro group's electron-withdrawing nature modulates the electronic properties of the aromatic system, influencing both the reactivity and binding characteristics of the resulting compounds. This has led to a surge in interest among researchers seeking to optimize drug candidates for better efficacy and reduced side effects.

Moreover, the CAS no 56886-74-9 associated with this compound underscores its significance in industrial and academic research settings. Its synthetic versatility allows chemists to explore diverse chemical pathways, enabling the development of new methodologies for constructing fluorinated naphthalene derivatives. These derivatives find applications not only in pharmaceuticals but also in agrochemicals and materials science, where fluorine-based compounds are prized for their unique properties.

Recent publications have showcased innovative applications of 6-fluoronaphthalene-1-carbonyl chloride in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds under mild conditions, facilitating the construction of complex organic molecules. The fluoro group's influence on reaction outcomes has been extensively studied, revealing insights into how fluorine can modulate reactivity and selectivity. Such findings are instrumental in designing more efficient synthetic routes for drug discovery programs.

The role of fluoronaphthalene derivatives in medicinal chemistry extends beyond simple intermediates. They have been incorporated into molecules exhibiting potent activity against bacterial infections, viral pathogens, and even neurodegenerative diseases. The ability to fine-tune electronic and steric properties through strategic functionalization has opened new avenues for therapeutic intervention. For example, researchers have leveraged 6-fluoronaphthalene-1-carbonyl chloride to develop novel antiviral agents that target specific viral enzymes or receptors, offering promising treatments for emerging infectious diseases.

In conclusion, 6-fluoronaphthalene-1-carbonyl chloride (CAS No. 56886-74-9) represents a cornerstone compound in synthetic organic chemistry and pharmaceutical innovation. Its unique structural features and reactivity make it an invaluable asset for chemists working on cutting-edge drug development projects. As research continues to uncover new applications and synthetic strategies involving fluorinated compounds, this compound is poised to remain at the forefront of scientific discovery.